Cas no 380435-06-3 (2-({Imidazo1,2-apyridin-2-yl}methyl)sulfanylbenzoic Acid)
2-({Imidazo1,2-apyridin-2-yl}methyl)sulfanylbenzoic Acid Chemical and Physical Properties
Names and Identifiers
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- 2-[(imidazo[1,2-a]pyridin-2-ylmethyl)thio]benzoic acid
- 2-({imidazo[1,2-a]pyridin-2-ylmethyl}sulfanyl)benzoic acid
- SMR000242642
- Z56825272
- 2-(imidazo[1,2-a]pyridin-2-ylmethylsulfanyl)benzoic acid
- EN300-26596
- NCGC00302073-01
- 380435-06-3
- G44842
- HMS1765C09
- AKOS000198932
- CHEMBL1465717
- 2-[({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]benzoicacid
- 2-[((IMIDAZO[1,2-A]PYRIDIN-2-YL)METHYL)SULFANYL]BENZOIC ACID
- HMS2511F16
- AB00562611-06
- 2-[({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]benzoic acid
- MLS000417442
- Oprea1_586789
- 2-({Imidazo1,2-apyridin-2-yl}methyl)sulfanylbenzoic Acid
-
- MDL: MFCD03150982
- Inchi: 1S/C15H12N2O2S/c18-15(19)12-5-1-2-6-13(12)20-10-11-9-17-8-4-3-7-14(17)16-11/h1-9H,10H2,(H,18,19)
- InChI Key: CBAVIAGQTYCOIL-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC=C1SCC1=CN2C(=N1)C=CC=C2
Computed Properties
- Exact Mass: 284.06194880Da
- Monoisotopic Mass: 284.06194880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 79.9Ų
2-({Imidazo1,2-apyridin-2-yl}methyl)sulfanylbenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM416659-1g |
2-[({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]benzoic acid |
380435-06-3 | 95%+ | 1g |
$564 | 2024-07-17 | |
| TRC | I707470-25mg |
2-[({Imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]benzoic Acid |
380435-06-3 | 25mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I707470-50mg |
2-[({Imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]benzoic Acid |
380435-06-3 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I707470-250mg |
2-[({Imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]benzoic Acid |
380435-06-3 | 250mg |
$ 365.00 | 2022-06-04 | ||
| Enamine | EN300-26596-0.05g |
2-[({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]benzoic acid |
380435-06-3 | 98% | 0.05g |
$94.0 | 2023-09-13 | |
| Enamine | EN300-26596-0.1g |
2-[({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]benzoic acid |
380435-06-3 | 98% | 0.1g |
$140.0 | 2023-09-13 | |
| Enamine | EN300-26596-0.25g |
2-[({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]benzoic acid |
380435-06-3 | 98% | 0.25g |
$200.0 | 2023-09-13 | |
| Enamine | EN300-26596-0.5g |
2-[({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]benzoic acid |
380435-06-3 | 98% | 0.5g |
$374.0 | 2023-09-13 | |
| Enamine | EN300-26596-1.0g |
2-[({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]benzoic acid |
380435-06-3 | 98% | 1.0g |
$470.0 | 2023-02-14 | |
| Enamine | EN300-26596-2.5g |
2-[({imidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]benzoic acid |
380435-06-3 | 98% | 2.5g |
$978.0 | 2023-09-13 |
2-({Imidazo1,2-apyridin-2-yl}methyl)sulfanylbenzoic Acid Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 2-({Imidazo1,2-apyridin-2-yl}methyl)sulfanylbenzoic Acid
Recent Advances in the Study of 2-({Imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylbenzoic Acid (CAS: 380435-06-3)
2-({Imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylbenzoic Acid (CAS: 380435-06-3) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and advancements related to this compound.
The compound's structure, characterized by an imidazo[1,2-a]pyridine core linked to a benzoic acid moiety via a sulfanyl methyl bridge, suggests potential interactions with biological targets such as enzymes and receptors. Recent in vitro studies have demonstrated its inhibitory activity against specific kinases and proteases, which are implicated in various disease pathways, including cancer and inflammatory disorders. These findings highlight its potential as a multi-target therapeutic agent.
One of the key advancements in the study of 2-({Imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylbenzoic Acid is its synthesis optimization. Researchers have developed more efficient and scalable synthetic routes, enabling larger-scale production for preclinical and clinical studies. The improved synthesis methods have also facilitated the generation of derivatives with enhanced pharmacokinetic properties, such as improved solubility and bioavailability.
In vivo studies have further validated the compound's therapeutic potential. Animal models of disease have shown promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation. These studies have also provided insights into its safety profile, with preliminary data indicating a favorable toxicity profile at therapeutic doses. However, further investigations are required to fully assess its long-term safety and efficacy.
The mechanistic studies of 2-({Imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylbenzoic Acid have revealed its ability to modulate key signaling pathways, including the NF-κB and MAPK pathways. These pathways are critical in the regulation of immune responses and cell proliferation, making the compound a potential candidate for treating diseases characterized by dysregulated signaling. Additionally, its interaction with specific protein targets has been elucidated through X-ray crystallography and molecular docking studies, providing a structural basis for its bioactivity.
Despite these advancements, challenges remain in the development of 2-({Imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylbenzoic Acid as a therapeutic agent. Issues such as metabolic stability, drug-drug interactions, and formulation optimization need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the translation of this compound into clinical applications.
In conclusion, 2-({Imidazo[1,2-a]pyridin-2-yl}methyl)sulfanylbenzoic Acid (CAS: 380435-06-3) represents a promising candidate for drug development, with demonstrated bioactivity and therapeutic potential. Ongoing research efforts are focused on optimizing its properties and elucidating its full range of biological effects. The compound's unique structure and mechanism of action make it a valuable subject of study in the field of chemical biology and medicinal chemistry.
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